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Compound of Interest

Compound Name: 2-Methoxy-5-nitroaniline

Cat. No.: B165355

Essential Safety and Handling Guide for 2-Methoxy-
5-nitroaniline

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) requirements, and operational and disposal plans for handling 2-Methoxy-5-
nitroaniline. It is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Chemical Identifier:
e Name: 2-Methoxy-5-nitroaniline
e Synonyms: 5-Nitro-o-anisidine

e CAS No.: 99-59-2

Hazard Summary

2-Methoxy-5-nitroaniline is classified as a hazardous chemical. It is harmful if swallowed, in
contact with skin, or if inhaled. It is known to cause skin and serious eye irritation and is
suspected of causing genetic defects.[1]

Hazard Statements:

o Harmful if swallowed, in contact with skin or if inhaled.[1]
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o Causes skin irritation.[1]

o Causes serious eye irritation.[1]

e May cause genetic defects.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Methoxy-5-

nitroaniline to minimize exposure risk.

PPE Category

Specification

Standards/References

Eye and Face Protection

Tightly fitting safety goggles or
safety glasses with side-

shields.

Conforming to OSHA 29 CFR
1910.133 or European
Standard EN166.[1]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

Consult glove manufacturer
data for specific material

compatibility.

Chemical-resistant lab coat.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Ensure proper fit and use in
accordance with workplace
respiratory protection

programs.[1]

Operational and Disposal Plans

Adherence to the following procedural steps is mandatory when working with 2-Methoxy-5-

nitroaniline.

Handling and Storage Protocol

e Engineering Controls:
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o Work in a well-ventilated area, preferably in a chemical fume hood, especially when
handling the powder form to avoid dust formation.[1]

o Ensure eyewash stations and safety showers are in close proximity to the workstation.[2]

e Pre-Handling Preparations:

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1]

o Don all required PPE as specified in the table above before handling the chemical.

e Handling the Chemical:

[¢]

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Do not breathe dust.[1]

[e]

Wash hands and any exposed skin thoroughly after handling.[1]

o

Do not eat, drink, or smoke when using this product.
o Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

o Store away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[1]

Spill and Emergency Procedures
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Emergency Situation Protocol

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes. If skin
Skin Contact irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash before

reuse.[2]

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. If eye

Eye Contact L ) ) ) )
irritation persists, get medical advice/attention.

[1](2]

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.[2]

Inhalation

Rinse mouth. Call a POISON CENTER or

Ingestion L
doctor/physician if you feel unwell.[2]

Dampen the solid spill material with acetone and
transfer the dampened material to a suitable
) container. Use absorbent paper dampened with
Small Spills . o _
acetone to pick up any remaining material. Seal
contaminated clothing and absorbent paper in a

vapor-tight plastic bag for eventual disposal.[3]

Disposal Plan

Contaminated materials and waste must be handled as hazardous waste.
» Waste Collection:

o Collect waste material in a suitable, labeled, and sealed container.

o Dispose of contents/container to an approved waste disposal plant.[1]

e Disposal of Contaminated PPE:
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o Used gloves, lab coats, and other disposable PPE should be collected in a designated
hazardous waste container for disposal.

e Regulatory Compliance:

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[1]

Safety Workflow Diagram

Workflow for Safe Handling of 2-Methoxy-5-nitroaniline
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Caption: Logical workflow for the safe handling of 2-Methoxy-5-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165355#personal-protective-equipment-for-handling-
2-methoxy-5-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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